2-Methoxy-5-[methyl(3-propoxybenzoyl)amino]phenyl acetate

• CAS No.: 90234-51-8
• Molecular Formula: C20H23NO5
• Molecular Weight: 357.4 g/mol
• IUPAC Name: [2-methoxy-5-[methyl-(3-propoxybenzoyl)amino]phenyl] acetate
• InChI: InChI=1S/C20H23NO5/c1-5-11-25-17-8-6-7-15(12-17)20(23)21(3)16-9-10-18(24-4)19(13-16)26-14(2)22/h6-10,12-13H,5,11H2,1-4H3
• InChI Key: TVLXBTLIOSPATN-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC(=C1)C(=O)N(C)C2=CC(=C(C=C2)OC)OC(=O)C

Description

2-Methoxy-5-[methyl(3-propoxybenzoyl)amino]phenyl acetate is an organic compound with a complex structure that includes methoxy, propoxybenzoyl, and phenyl acetate groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methoxy-5-[methyl(3-propoxybenzoyl)amino]phenyl acetate typically involves multiple steps, including the formation of intermediate compounds. One common method involves the reaction of 2-methoxy-5-nitrophenyl acetate with methyl 3-propoxybenzoate under specific conditions to form the desired product. The reaction conditions often include the use of catalysts, solvents, and controlled temperatures to ensure the desired yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using automated equipment to ensure consistency and efficiency. The process may include purification steps such as recrystallization or chromatography to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

2-Methoxy-5-[methyl(3-propoxybenzoyl)amino]phenyl acetate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can convert the compound into different derivatives.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles or electrophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

2-Methoxy-5-[methyl(3-propoxybenzoyl)amino]phenyl acetate has several scientific research applications, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound for drug development.

Industry: Utilized in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 2-Methoxy-5-[methyl(3-propoxybenzoyl)amino]phenyl acetate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact mechanism depends on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• 2-Methoxy-5-methylphenol
• 2-Hydroxy-3-methoxybenzyl alcohol
• 3-Bromo-2-methoxy-5-methylphenylboronic acid

Uniqueness

2-Methoxy-5-[methyl(3-propoxybenzoyl)amino]phenyl acetate is unique due to its specific structural features, which confer distinct chemical and biological properties. Its combination of methoxy, propoxybenzoyl, and phenyl acetate groups sets it apart from similar compounds, making it a valuable compound for various research and industrial applications.